N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(4-fluorobenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[6-[(4-fluorophenyl)methyl]-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H23FN4O4S/c25-16-3-1-15(2-4-16)12-29-8-7-19-18(13-29)23(31)28-24(27-19)34-14-22(30)26-17-5-6-20-21(11-17)33-10-9-32-20/h1-6,11H,7-10,12-14H2,(H,26,30)(H,27,28,31)
• InChI Key: YHLAVRRKMUDZCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(NC2=O)SCC(=O)NC3=CC4=C(C=C3)OCCO4)CC5=CC=C(C=C5)F
• Molecular Formula: C24H23FN4O4S
• Molecular Weight: 482.5 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(4-fluorobenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H23FN4O4S and its molecular weight is 482.53. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(4-fluorobenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(4-fluorobenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structures and Molecular Interactions

Crystallographic studies offer detailed insights into molecular conformations and interactions, which are crucial for understanding compound behavior and designing drugs with specific target affinities. For instance, the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides reveal how these compounds fold and the angles at which the pyrimidine ring inclines to the benzene ring, providing a basis for predicting interactions with biological targets (S. Subasri et al., 2016; S. Subasri et al., 2017).

Inhibitory Activities

The study of inhibitory activities is vital for drug development, especially in identifying compounds that can target specific enzymes or pathways. Compounds like N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid and its analogues are explored for their potential as dual thymidylate synthase and dihydrofolate reductase inhibitors. These studies are foundational for developing therapies against diseases such as cancer and infections (A. Gangjee et al., 2008; A. Gangjee et al., 2007).

Synthesis and Drug Design

The synthesis of novel compounds and their evaluation for medicinal applications is a key area of research. Studies focusing on the synthesis of N-{4-[(2,4-diamino-5-methyl-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-6-yl)thio]benzoyl}-L-glutamic acid and its analogues as dual inhibitors highlight the process of designing molecules with potential therapeutic effects (A. Gangjee et al., 2005).

Quantum Chemical Insights and Drug Likeness

Quantum chemical studies, such as those on the novel anti COVID-19 molecule 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, provide a deeper understanding of molecular structure, bonding interactions, and potential drug likeness. These insights are invaluable for predicting how new compounds might interact with biological targets and their suitability as drug candidates (S. Mary et al., 2020).